Cas no 1042767-99-6 (3-(5-bromothiophen-2-yl)-5-methyl-1H-pyrazole)

• Product Name: 3-(5-bromothiophen-2-yl)-5-methyl-1H-pyrazole
• CAS No: 1042767-99-6
• MF: C₈H₇BrN₂S
• MW: 243.123579263687
• MDL: MFCD07021346
• CID: 5205525
• Update Time: 2026-03-06

3-(5-bromothiophen-2-yl)-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-2-yl)-5-methyl-1H-pyrazole
• 3-(5-bromo-2-thienyl)-5-methyl-1H-pyrazole
• 1H-Pyrazole, 3-(5-bromo-2-thienyl)-5-methyl-

• MDL： MFCD07021346
• Inchi： 1S/C8H7BrN2S/c1-5-4-6(11-10-5)7-2-3-8(9)12-7/h2-4H,1H3,(H,10,11)
• InChI Key： UGKOTLIWHZZSPK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=C(C)NN=2)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 3
• Topological Polar Surface Area: 56.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes